Cas no 100690-08-2 (1H-Isoindole-1,3(2H)-dione, 2-(4-hydroxy-2-butenyl)-, (Z)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(4-hydroxy-2-butenyl)-, (Z)-
• CAS No: 100690-08-2
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1128593
• Update Time: 2024-07-27

1H-Isoindole-1,3(2H)-dione, 2-(4-hydroxy-2-butenyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(4-hydroxy-2-butenyl)-, (Z)-
• 1H-Isoindole-1,3(2H)-dione, 2-[(2Z)-4-hydroxy-2-buten-1-yl]-

• Inchi： 1S/C12H11NO3/c14-8-4-3-7-13-11(15)9-5-1-2-6-10(9)12(13)16/h1-6,14H,7-8H2/b4-3-
• InChI Key： NCKMGBNKBSCCKU-ARJAWSKDSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1C/C=C\CO

Computed Properties

• Exact Mass: 217.07393

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 393.0±35.0 °C(Predicted)
• PSA: 66.4
• pka: 14.17±0.10(Predicted)